Cas no 625470-50-0 ((3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine)

• Product Name: (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine
• CAS No: 625470-50-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD11975955
• CID: 837986
• PubChem ID: 58710608
• Update Time: 2025-05-21

(3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• C-(3,4-Dihydro-2H-benzo[1,4]oxazin-6-yl)-methylamine
• N-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-amine
• (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine
• SCHEMBL3462757
• SB37990
• 3,4-dihydro-2H-1,4-benzoxazin-6-ylmethanamine
• 625470-50-0
• DB-264599
• CS-0454424
• EN300-2998401
• (3,4-Dihydro-2H-benzo[b][1,4]oxazin-6-yl)methanamine
• 3,4-dihydro-2H-1,4-benzoxazine-6-ylmethylamine
• 1-(3,4-DIHYDRO-2H-1,4-BENZOXAZIN-6-YL)METHANAMINE
• AWMFWEPHGJKMBR-UHFFFAOYSA-N

• MDL： MFCD11975955
• Inchi： 1S/C9H12N2O/c10-6-7-1-2-9-8(5-7)11-3-4-12-9/h1-2,5,11H,3-4,6,10H2
• InChI Key： AWMFWEPHGJKMBR-UHFFFAOYSA-N
• SMILES： O1CCNC2C=C(CN)C=CC1=2

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine

Introduction to (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine and Its Significance in Modern Chemical Biology

(3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine, with the CAS number 625470-50-0, is a compound of significant interest in the field of chemical biology. This heterocyclic amine has garnered attention due to its unique structural properties and potential biological activities. The benzoxazinone core structure, combined with the amine functional group, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular framework of (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine consists of a fused ring system that includes both an oxygen and a nitrogen atom. This arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the amine group at the C6 position introduces possibilities for hydrogen bonding interactions, which are crucial for its role in biological systems.

Recent advancements in chemical biology have highlighted the importance of benzoxazinone derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural features of (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine align well with these therapeutic targets, making it a candidate for further exploration.

In particular, the benzoxazinone scaffold has been studied for its ability to modulate enzyme activity and interact with biological targets. For instance, research has demonstrated that benzoxazinone derivatives can inhibit kinases and other enzymes involved in cancer progression. The amine group in (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine provides an additional site for functionalization, allowing chemists to design molecules with enhanced specificity and potency.

The synthesis of (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine involves multi-step organic reactions that highlight the compound's synthetic versatility. The benzoxazinone core can be constructed through cyclization reactions of appropriately substituted precursors. The introduction of the amine group typically occurs via nucleophilic substitution or reductive amination techniques. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for biological testing.

One of the most compelling aspects of studying (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine is its potential as a lead compound for drug development. Computational modeling and high-throughput screening have identified this molecule as a promising candidate for further optimization. By leveraging structure-based drug design principles, researchers aim to enhance its binding affinity to target proteins while minimizing off-target effects.

The biological activity of (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine has been explored in several preclinical studies. These investigations have revealed interesting interactions with enzymes such as cytochrome P450s and other metabolic pathways. Understanding these interactions is crucial for predicting how the compound will behave in vivo and for identifying potential side effects.

In addition to its pharmacological potential, (3,4-dihydro-2H-1,4-benzoxazin-6-yl)methanamine has applications in materials science. Its unique molecular structure makes it suitable for developing novel polymers and coatings with enhanced mechanical properties. The ability to incorporate functional groups into the benzoxazinone core allows for tailored material characteristics.

The future direction of research on (3,4-dihydro-2H-1,4-benzoxazin-6-ylmethanamine

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. By analyzing large datasets of molecular structures and their biological activities, researchers can identify patterns that guide the design of next-generation molecules like (3,4-dihydro-2H -1 , 4 -benzoxazin - 6 - yl ) methanamine strong>. This interdisciplinary approach combines expertise from chemistry , biology , and computer science to accelerate the discovery process.

In conclusion , ( 3 , 4 - dihydro - 2 H - 1 , 4 - benz ox azin - 6 - yl ) meth anamine ( CAS no . 625 470 - 50 - 0 ) represents a fascinating compound with broad applications in chemical biology . Its unique structural features , coupled with its synthetic versatility , make it an attractive scaffold for further exploration . As research continues to uncover new biological activities and applications , this molecule is poised to play a significant role in future therapeutic developments . p >